Cas no 2680859-74-7 (benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate)

• Product Name: benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate
• CAS No: 2680859-74-7
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 5625419
• PubChem ID: 165930639
• Update Time: 2025-11-06

benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299703
• benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate
• 2680859-74-7

• Inchi： 1S/C16H14BrN3O2/c1-10-7-12-14(13(17)8-10)19-20-15(12)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H2,18,19,20,21)
• InChI Key： JHBJTKICTRFSAF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2C(NC(=O)OCC3C=CC=CC=3)=NNC=21

Computed Properties

• Exact Mass: 359.02694g/mol
• Monoisotopic Mass: 359.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate

Comprehensive Overview of Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate (CAS No. 2680859-74-7)

Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate (CAS No. 2680859-74-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indazole core and carbamate functional group, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 7-bromo and 5-methyl substitution, enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and anticancer agents, aligning with current trends in targeted therapy development.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has propelled the relevance of Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate. Recent studies highlight its utility in the design of small-molecule drugs, especially those targeting protein-protein interactions (PPIs) and enzymatic pathways. This compound's 7-bromo moiety offers a strategic handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in synthetic chemistry forums. Such versatility makes it a valuable asset for combinatorial chemistry libraries.

From an analytical perspective, CAS No. 2680859-74-7 is often analyzed using advanced techniques like HPLC, LC-MS, and NMR spectroscopy to ensure purity and structural integrity. These methods are critical for quality control, a topic frequently queried by laboratory professionals and procurement specialists. The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is another area of interest, as evidenced by searches related to chemical storage best practices and handling protocols.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate, minimizing hazardous byproducts and energy consumption. This aligns with the increasing focus on environmentally friendly synthesis and circular economy principles in the chemical industry. Additionally, its potential applications in bioconjugation and proteomics have sparked discussions in scientific communities, particularly regarding its compatibility with click chemistry methodologies.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often a point of clarification for regulatory documentation and patent filings. Searches for structure-activity relationship (SAR) studies involving this scaffold are also prevalent, reflecting its importance in lead optimization phases. Furthermore, its benzyl carbamate group is noted for its protective role in peptide synthesis, a recurring theme in organic chemistry literature.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate gain prominence due to their modularity in designing tailored therapeutics. Its relevance extends to academic research, where it is used to investigate cell signaling pathways and apoptosis mechanisms. This dual applicability in both industrial and academic settings underscores its interdisciplinary value.

In summary, Benzyl N-(7-bromo-5-methyl-1H-indazol-3-yl)carbamate (CAS No. 2680859-74-7) represents a versatile and strategically important compound in modern chemical research. Its structural features, synthetic utility, and alignment with contemporary scientific trends—such as targeted drug delivery and sustainable chemistry—make it a subject of ongoing exploration and innovation.